2,2-Difluorospiro[2.2]pentane-1-carboxylic acid

• IUPAC Name: 2,2-difluorospiro[2.2]pentane-1-carboxylic acid
• InChI: InChI=1S/C6H6F2O2/c7-6(8)3(4(9)10)5(6)1-2-5/h3H,1-2H2,(H,9,10)
• InChI Key: XVFUXEFIBLXNBX-UHFFFAOYSA-N
• Canonical SMILES: C1CC12C(C2(F)F)C(=O)O
• Molecular Formula: C6H6F2O2
• Molecular Weight: 148.11 g/mol
• CAS RN: 2193061-40-2

Description

2,2-Difluorospiro[2.2]pentane-1-carboxylic acid is a chemical compound with the CAS Number: 2193061-40-2. It has a molecular weight of 148.11. The IUPAC name for this compound is 2,2-difluorospiro[2.2]pentane-1-carboxylic acid.

Molecular Structure Analysis

The InChI code for 2,2-Difluorospiro[2.2]pentane-1-carboxylic acid is 1S/C6H6F2O2/c7-6(8)3(4(9)10)5(6)1-2-5/h3H,1-2H2,(H,9,10). This code provides a specific string of characters that represents the molecular structure of the compound.

Scientific Research Applications

Electrochemical Mineralization of Perfluorinated Carboxylic Acids

The study by Niu et al. (2012) investigates the electrochemical mineralization of environmentally persistent perfluorinated carboxylic acids (PFCAs) using a Ce-doped modified porous nanocrystalline PbO2 film electrode. This method effectively degrades PFCAs in contaminated wastewater, suggesting potential applications in environmental remediation efforts for substances related to 2,2-Difluorospiro[2.2]pentane-1-carboxylic acid derivatives (Niu et al., 2012).

Vanadium-catalyzed Carboxylation

Reis et al. (2005) present a method for the carboxylation of linear and cyclic C5 and C6 alkanes to carboxylic acids using vanadium (IV) and (V) complexes. This research highlights the potential for developing novel synthetic pathways for carboxylic acids, which could include the synthesis of compounds like 2,2-Difluorospiro[2.2]pentane-1-carboxylic acid (Reis et al., 2005).

Microbial Degradation of Polyfluoroalkyl Chemicals

Liu and Avendaño (2013) review the microbial degradation of polyfluoroalkyl chemicals, including pathways that might affect derivatives of 2,2-Difluorospiro[2.2]pentane-1-carboxylic acid. This research provides insights into the environmental fate and potential bioremediation strategies for such compounds (Liu & Avendaño, 2013).

Thyroid Hormone Disruption by Perfluoropolyether Carboxylic Acids

Wang et al. (2019) investigate the developmental toxicities of various perfluoropolyether carboxylic acids (PFECAs) on zebrafish embryos, comparing their effects to perfluorooctanoic acid (PFOA). This study suggests potential endocrine-disrupting effects of related fluorinated carboxylic acids, which may extend to compounds like 2,2-Difluorospiro[2.2]pentane-1-carboxylic acid (Wang et al., 2019).

Advanced Oxidation Processes for Degradation of Fluorotelomer Sulfonate

Yang et al. (2014) explore the degradation of 6:2 Fluorotelomer sulfonate (FTS) in various advanced oxidation processes. The study provides a framework for understanding how related fluorinated compounds, including derivatives of 2,2-Difluorospiro[2.2]pentane-1-carboxylic acid, might be effectively degraded in environmental or engineered settings (Yang et al., 2014).

Safety and Hazards

The compound has been classified with the signal word “Danger” and has the hazard statements H315, H318, and H335. These statements correspond to “Causes skin irritation”, “Causes serious eye damage”, and “May cause respiratory irritation” respectively.